Cas no 1071-71-2 (Hexanoic acid,6-chloro-6-oxo-, ethyl ester)

• Product Name: Hexanoic acid,6-chloro-6-oxo-, ethyl ester
• CAS No: 1071-71-2
• MF: C₈H₁₃ClO₃
• MW: 192.640022039413
• CID: 146449
• PubChem ID: 14065
• Update Time: 2025-06-18

Hexanoic acid,6-chloro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-chloro-6-oxo-, ethyl ester
• ethyl 6-chloro-6-oxohexanoate
• 5-carboethoxypentanoyl chloride
• 5-chlorocarbonyl-pentanoic acid ethyl ester
• 5-ethoxycarbonylvaleric acid chloride
• 6-Chloro-6-oxo-hexanoic acid,ethyl ester
• adipic acid chloride monoethyl ester
• ethyl 5-chloroformylpentanoate
• Ethyladylinata chloranhydride
• 6-Oxo-6-chlorohexanoic acid ethyl ester
• 6-Chloro-6-oxohexanoic acid ethyl ester
• NS00023445
• VEOZBFFLKPBVIY-UHFFFAOYSA-N
• P7RYK2R5AD
• SCHEMBL4197578
• 1071-71-2
• DTXSID70147916
• 4-02-00-01971 (Beilstein Handbook Reference)
• BAA07171
• BRN 1100317
• 6-Chloro-6-oxo-hexanoic acid, ethyl ester
• HEXANOIC ACID, 6-CHLORO-6-OXO-, ETHYL ESTER
• C8H13ClO3
• 6-chloro-6-oxo-hexanoic acid ethyl ester
• Ethyl6-chloro-6-oxohexanoate
• UNII-P7RYK2R5AD
• ethyl 5-(chlorocarbonyl)valerate
• Ethyl6-chloro-6-oxohexanoate(ThiocticAcidImpurity)
• EINECS 213-993-2
• s10472
• WS-03263
• DTXCID4070407
• DB-360549

• Inchi： 1S/C8H13ClO3/c1-2-12-8(11)6-4-3-5-7(9)10/h2-6H2,1H3
• InChI Key： VEOZBFFLKPBVIY-UHFFFAOYSA-N
• SMILES： ClC(CCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 192.05500
• Monoisotopic Mass: 192.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.116
• Boiling Point: 230.9°C at 760 mmHg
• Flash Point: 87.2°C
• Refractive Index: 1.443
• PSA: 43.37000
• LogP: 1.87530

Additional information on Hexanoic acid,6-chloro-6-oxo-, ethyl ester

Hexanoic acid,6-chloro-6-oxo-, ethyl ester and its Applications in Modern Chemical Research

Hexanoic acid,6-chloro-6-oxo-, ethyl ester, with the CAS number 1071-71-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in synthetic chemistry and bioactive molecule development. The compound's molecular structure, featuring a chlorinated hexanoic acid backbone with an ethyl ester group, makes it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Hexanoic acid,6-chloro-6-oxo-, ethyl ester is C₉H₉ClO₄, reflecting its composition of carbon, hydrogen, chlorine, and oxygen atoms. The presence of the chloro and oxo functional groups enhances its reactivity, making it a useful building block in organic synthesis. Researchers have leveraged these properties to develop novel methodologies for constructing heterocyclic compounds and other pharmacologically relevant molecules.

In recent years, the compound has been extensively studied for its potential in drug discovery and development. Its structural motif is reminiscent of several bioactive natural products, suggesting that derivatives of Hexanoic acid,6-chloro-6-oxo-, ethyl ester could exhibit interesting biological activities. For instance, studies have explored its role as a precursor in the synthesis of non-peptide inhibitors targeting various enzymes involved in metabolic pathways. These inhibitors hold promise for treating conditions such as diabetes and obesity by modulating key metabolic regulators.

The utility of CAS no1071-71-2 extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in polymer chemistry. Specifically, researchers have examined its incorporation into polymeric matrices to enhance thermal stability and mechanical properties. The chlorinated moiety facilitates cross-linking reactions, leading to materials with improved durability and resistance to environmental degradation.

Advances in computational chemistry have further illuminated the synthetic pathways involving Hexanoic acid,6-chloro-6-oxo-, ethyl ester. Molecular modeling studies have predicted optimal reaction conditions for its transformation into more complex scaffolds, enabling researchers to design experiments with greater precision. These computational insights have been particularly valuable in reducing experimental trial-and-error, thereby accelerating the discovery process.

The compound's role in green chemistry initiatives is also noteworthy. Efforts to develop sustainable synthetic routes have led to the exploration of catalytic methods that minimize waste and energy consumption. For example, transition metal-catalyzed reactions have been employed to convert CAS no1071-71-2 into desired products under milder conditions compared to traditional methods. Such innovations align with global efforts to promote environmentally friendly chemical practices.

In summary, Hexanoic acid,6-chloro-6-oxo-, ethyl ester represents a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, materials science, and green chemistry. As research continues to uncover new methodologies and applications, the significance of this compound is likely to grow further, contributing to advancements in both academic and industrial settings.